Cas no 2229559-64-0 (4-(5-bromothiophen-2-yl)oxypiperidine)

• Product Name: 4-(5-bromothiophen-2-yl)oxypiperidine
• CAS No: 2229559-64-0
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6291255
• PubChem ID: 165688348
• Update Time: 2025-05-22

4-(5-bromothiophen-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)oxypiperidine
• 4-[(5-bromothiophen-2-yl)oxy]piperidine
• EN300-1937355
• 2229559-64-0

• Inchi： 1S/C9H12BrNOS/c10-8-1-2-9(13-8)12-7-3-5-11-6-4-7/h1-2,7,11H,3-6H2
• InChI Key： KXWKGFXQACXKBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(OC2CCNCC2)S1

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(5-bromothiophen-2-yl)oxypiperidine

4-(5-Bromothiophen-2-yl)oxypiperidine (CAS No. 2229559-64-0): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 4-(5-bromothiophen-2-yl)oxypiperidine (CAS No. 2229559-64-0) has emerged as a valuable intermediate with diverse applications. This heterocyclic compound combines the unique electronic properties of bromothiophene with the structural flexibility of oxypiperidine, making it particularly useful in pharmaceutical research and material science.

The molecular structure of 4-(5-bromothiophen-2-yl)oxypiperidine features a piperidine ring connected to a 5-bromothiophene moiety through an oxygen linker. This arrangement creates interesting electronic effects that researchers are exploring for various applications. The presence of the bromine atom at the 5-position of the thiophene ring makes this compound particularly reactive in cross-coupling reactions, which are fundamental to modern synthetic chemistry.

Recent studies highlight the growing importance of thiophene-based compounds in drug discovery, especially in the development of CNS-targeting medications. The 4-(5-bromothiophen-2-yl)oxypiperidine scaffold has shown promise in the synthesis of potential therapeutic agents due to its ability to modulate biological targets while maintaining favorable pharmacokinetic properties. Researchers are particularly interested in how modifications to this core structure might influence blood-brain barrier penetration.

In material science applications, 4-(5-bromothiophen-2-yl)oxypiperidine serves as a precursor for conjugated polymers and organic semiconductors. The bromothiophene unit allows for easy functionalization through various coupling reactions, enabling the creation of materials with tailored electronic properties. This has become increasingly relevant with the growing demand for organic electronic devices and flexible displays.

The synthesis of 4-(5-bromothiophen-2-yl)oxypiperidine typically involves the reaction of 5-bromo-2-hydroxythiophene with an appropriately protected piperidine derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this material and ensure its quality.

From a commercial perspective, the demand for 4-(5-bromothiophen-2-yl)oxypiperidine has been steadily increasing, particularly from pharmaceutical companies engaged in early-stage drug discovery. The compound's CAS number (2229559-64-0) serves as a unique identifier in chemical databases and procurement systems. Suppliers typically offer this material in various quantities, with purity levels ranging from 95% to 99%, depending on the intended application.

Storage and handling of 4-(5-bromothiophen-2-yl)oxypiperidine require standard laboratory precautions. The compound is generally stable at room temperature when protected from light and moisture. Researchers working with this material should consult the relevant safety data sheets and implement appropriate protective measures, including the use of gloves and eye protection.

The future outlook for 4-(5-bromothiophen-2-yl)oxypiperidine appears promising, with potential applications emerging in areas such as organic photovoltaics, bioactive molecule synthesis, and chemical biology probes. As synthetic methodologies continue to advance and the understanding of structure-activity relationships deepens, this compound is likely to find even broader utility in scientific research and industrial applications.

For researchers interested in exploring the properties of 4-(5-bromothiophen-2-yl)oxypiperidine, numerous scientific publications and patents reference this compound. The unique combination of its bromothiophene and oxypiperidine moieties offers a versatile platform for chemical modifications, making it a valuable tool in the synthetic chemist's repertoire.